3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one

• IUPAC Name: 3-[(E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1H-quinolin-2-one
• InChI: InChI=1S/C22H15NO3/c24-19(13-12-16-9-6-14-26-16)21-20(15-7-2-1-3-8-15)17-10-4-5-11-18(17)23-22(21)25/h1-14H,(H,23,25)/b13-12+
• InChI Key: ULEGWCXQJUALAS-OUKQBFOZSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=O)NC3=CC=CC=C32)C(=O)C=CC4=CC=CO4
• Isomeric SMILES: C1=CC=C(C=C1)C2=C(C(=O)NC3=CC=CC=C32)C(=O)/C=C/C4=CC=CO4
• Molecular Formula: C22H15NO3
• Molecular Weight: 341.4 g/mol

Description

3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one (FPDQ) is a novel compound that has recently been gaining attention for its potential applications in scientific research. FPDQ is a member of the quinoline family, which is a class of compounds that are known for their diverse biological properties. FPDQ has a unique structure and is believed to have a wide range of pharmacological effects.

Scientific Research Applications

3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one has a wide range of potential applications in scientific research. It has been studied for its potential as an anti-inflammatory, anti-cancer, and anti-microbial agent. 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one has also been studied for its potential to modulate cellular processes such as apoptosis, autophagy, and cell proliferation. Additionally, 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one has been studied for its potential to inhibit the growth of pathogenic bacteria and fungi.

Mechanism of Action

The exact mechanism of action of 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one is not yet fully understood. However, it is believed to interact with a variety of cellular targets, including enzymes, receptors, and transporters. It is believed that 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one may interact with these targets to modulate various cellular processes, such as apoptosis, autophagy, and cell proliferation. Additionally, 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one is believed to interact with enzymes involved in the biosynthesis of pro-inflammatory mediators, which could explain its anti-inflammatory effects.
Biochemical and Physiological Effects
3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one has been studied for its potential to modulate various biochemical and physiological processes. In vitro studies have shown that 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one can inhibit the growth of various pathogenic bacteria and fungi. Additionally, 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one has been shown to inhibit the release of pro-inflammatory mediators, suggesting that it may have anti-inflammatory effects. 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one has also been shown to have anti-cancer activity in vitro, suggesting that it may have potential applications in cancer therapy.

Advantages and Limitations for Lab Experiments

3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one is a relatively easy compound to synthesize and is readily available from chemical suppliers. Additionally, 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one is relatively stable and can be stored for long periods of time without significant degradation. However, 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one is a relatively new compound and its exact mechanism of action is not yet fully understood. Additionally, there are limited studies that have been conducted on 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one, making it difficult to draw definitive conclusions about its effects.

Future Directions

3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one has a wide range of potential applications in scientific research and drug development. Further studies should be conducted to explore the exact mechanism of action of 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one and to identify its potential therapeutic applications. Additionally, further studies should be conducted to explore the effects of 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one on various biochemical and physiological processes, such as apoptosis, autophagy, and cell proliferation. Furthermore, 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one should be studied for its potential to interact with various enzymes, receptors, and transporters to modulate various cellular processes. Finally, further studies should be conducted to explore the potential synergistic effects of 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one in combination with other compounds.

Synthesis Methods

3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one can be synthesized from a variety of starting materials. The most common method involves the reaction of 2-furan-2-ylprop-2-enoyl chloride with 4-phenyl-1,2-dihydroquinolin-2-one in the presence of a base such as sodium hydroxide. The reaction proceeds through a nucleophilic acyl substitution mechanism, forming a new carbon-carbon bond and producing 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one as the final product. This method is relatively simple and can be used to produce 3-[(2E)-3-(furan-2-yl)prop-2-enoyl]-4-phenyl-1,2-dihydroquinolin-2-one in a short amount of time.